4-Bromo-N-methylthiazole-2-carboxamide

• IUPAC Name: 4-bromo-N-methyl-1,3-thiazole-2-carboxamide
• InChI: InChI=1S/C5H5BrN2OS/c1-7-4(9)5-8-3(6)2-10-5/h2H,1H3,(H,7,9)
• InChI Key: RYMODSDVCSIADM-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NC(=CS1)Br
• Molecular Formula: C5H5BrN2OS
• DSSTOX Substance ID: DTXSID901284088
• Molecular Weight: 221.08 g/mol
• CAS RN: 959755-98-7

Description

“4-Bromo-N-methylthiazole-2-carboxamide” is a chemical compound with the molecular formula C5H5BrN2OS. It is a solid substance and has a molecular weight of 221.08.

Synthesis Analysis

The synthesis of “this compound” involves the reaction of 4-Bromothiazole-2-carboxylic acid ethyl ester with methyl amine in methanol. The mixture is stirred overnight at room temperature, and the solvent is evaporated under reduced pressure to afford the title compound as a yellow solid.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The InChI code for this compound is 1S/C5H5BrN2OS/c1-7-4(9)3-2-10-5(6)8-3/h2H,1H3,(H,7,9).

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It is stored at a temperature between 2-8°C in an inert atmosphere.

Scientific Research Applications

Synthesis and Derivatives

4-Bromo-N-methylthiazole-2-carboxamide is involved in the synthesis of various organic compounds. An example is its role in the synthesis of 2-phenyl-4,5-substituted oxazoles via copper-catalyzed cyclization, highlighting its utility in creating novel organic structures with potential biological activities (Kumar et al., 2012). Furthermore, its derivatives have been studied for their crystal structures, photophysical properties, and eco-friendly synthesis methods (Miryala et al., 2019).

Role in Medicinal Chemistry

In medicinal chemistry, this compound derivatives have been explored. For instance, in the practical synthesis of a CCR5 antagonist, this compound played a key role, demonstrating its importance in drug development processes (Ikemoto et al., 2005).

Applications in Bioactive Compound Synthesis

The synthesis and investigation of bioactive compounds also involve this compound. Studies on the synthesis of new imidazothiazole derivatives, which include carboxamide derivatives, have been conducted to investigate their potential anti-inflammatory and analgesic activities (Can et al., 2021).

Synthesis of Novel Nucleosides

It has also been used in the synthesis of novel thiazole C-nucleosides, exhibiting potential for antiviral activities. These findings show the versatility of this compound in the creation of diverse nucleoside analogs with possible therapeutic applications (Srivastava et al., 1977).

Safety and Hazards

The safety information for “4-Bromo-N-methylthiazole-2-carboxamide” indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. In case of contact with skin or eyes, it is advised to wash with plenty of water.

Future Directions

Thiazole derivatives, such as “4-Bromo-N-methylthiazole-2-carboxamide”, have been the subject of extensive research due to their diverse biological activities. Future research may focus on exploring new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.

Synthesis routes and methods

Procedure details

4-Bromothiazole-2-carboxylic acid ethyl ester (500 mg, 2.13 mmol) is dissolved in methanol (1 mL) and methyl amine in methanol (10 mL) is added. The mixture is stirred overnight at room temperature. Evaporation of the solvent under reduced pressure affords the title compound as yellow solid. LCMS: Rt 0.92 min (100%) m/z (ESI) 219/221 (M+H)+.